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References
1. medchemexpress.com [medchemexpress.com]

2. HMN-176, an active metabolite of the synthetic antitumor agent HMN-214, restores
chemosensitivity to multidrug-resistant cells by targeting the transcription factor NF-Y -
PubMed [pubmed.ncbi.nlm.nih.gov]

3. medchemexpress.com [medchemexpress.com]

4. Development of AO-176, a Next-Generation Humanized Anti-CD47 Antibody with Novel
Anticancer Properties and Negligible Red Blood Cell Binding - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Cross-validation of "Anticancer agent 176" activity in
different laboratories]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15578551#cross-validation-of-anticancer-agent-176-
activity-in-different-laboratories]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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